N-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)prop-2-enamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)prop-2-enamide
• InChI: InChI=1S/C10H13N3O/c1-2-10(14)12-8-7-11-13-6-4-3-5-9(8)13/h2,7H,1,3-6H2,(H,12,14)
• InChI Key: OSZWQNLNOOHWFZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C2CCCCN2N=C1
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

The compound “N-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)prop-2-enamide” belongs to a class of organic compounds known as tetrahydropyrazolopyridines. These are polycyclic compounds containing a pyrazole ring fused to a pyridine ring, and both rings share two nitrogen atoms.

Synthesis Analysis

The synthesis of tetrahydropyrazolopyridines generally involves the 1,3-dipolar cycloaddition of a bicyclic sydnone to a propargylic acid amide. This results in the formation of tetrahydropyrazolopyridine-2,6- and -3,6-dicarboxylic acid monoamides, which can be further converted to corresponding differentiated diamides.

Molecular Structure Analysis

The molecular structure of tetrahydropyrazolopyridines is characterized by a pyrazole ring fused to a pyridine ring. The pyrazole ring is a five-membered ring with two nitrogen atoms, while the pyridine ring is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

Tetrahydropyrazolopyridines can undergo a variety of chemical reactions. For instance, they can be functionalized at different positions of the pyrazole and/or piperazine rings. The regioselectivity for direct insertion of the substituent to the tetrahydropyrazolo[1,5-a]pyrazine core has been discussed.

Future Directions

The future directions in the study of tetrahydropyrazolopyridines could involve the synthesis of new derivatives with different substituents, studying their biological activities, and exploring their potential applications in medicinal chemistry.